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Compound of Interest

Compound Name: GNF-2-acid

Cat. No.: B8291080

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of GNF-2-acid, a derivative of the
allosteric Bcr-Abl inhibitor GNF-2. This document details its chemical properties, its relationship
to GNF-2, the relevant biological signaling pathways, and key experimental protocols for its
study.

Core Compound Data

GNF-2-acid is the carboxylic acid analog of GNF-2. While GNF-2 features a benzamide group,
GNF-2-acid possesses a corresponding benzoic acid moiety. This structural difference impacts
the molecule's physicochemical properties, including its potential for further chemical
modification, such as in the synthesis of Proteolysis Targeting Chimeras (PROTACS).

Property GNF-2-acid GNF-2
3-(6-((4- 3-(6-((4-
Chemical Name (trifluoromethoxy)phenyl)amino  (trifluoromethoxy)phenyl)amino
)pyrimidin-4-yl)benzoic acid )pyrimidin-4-yl)benzamide[1]
CAS Number 714962-05-7 778270-11-4[1][2]
Molecular Formula C18H12F3N303 C18H13F3N402[1][2]
Molecular Weight 375.30 g/mol 374.32 g/mol [1]
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Mechanism of Action and Signaling Pathway

GNF-2, and by extension GNF-2-acid, targets the Bcr-Abl fusion protein, a constitutively active
tyrosine kinase that is the hallmark of chronic myeloid leukemia (CML). Unlike ATP-competitive
inhibitors that bind to the kinase's active site, GNF-2 is an allosteric inhibitor.[2] It binds to the
myristoyl pocket of the Abl kinase domain, inducing a conformational change that locks the
kinase in an inactive state.[2][3] This allosteric inhibition prevents the autophosphorylation of
Bcr-Abl and the subsequent activation of downstream signaling pathways that are critical for
the proliferation and survival of CML cells.[4][5]

A key downstream effector of Bcr-Abl is the Signal Transducer and Activator of Transcription 5
(STATS5). By inhibiting Bcr-Abl, GNF-2 leads to a reduction in STAT5 phosphorylation.[4][6]
This, in turn, suppresses the expression of anti-apoptotic proteins and inhibits cell proliferation.

[6]

The following diagram illustrates the Bcr-Abl signaling pathway and the inhibitory action of
GNF-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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